Cas no 1314754-69-2 (5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE)

• Product Name: 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE
• CAS No: 1314754-69-2
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• MDL: MFCD19701090
• CID: 5168534
• Update Time: 2025-05-24

5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 5-(2-Amino-6-fluorophenyl)-2-pyrrolidinone
• 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE

• MDL： MFCD19701090
• Inchi： 1S/C10H11FN2O/c11-6-2-1-3-7(12)10(6)8-4-5-9(14)13-8/h1-3,8H,4-5,12H2,(H,13,14)
• InChI Key： OLZFNMYVRFMDCU-UHFFFAOYSA-N
• SMILES： N1C(C2=C(F)C=CC=C2N)CCC1=O

Experimental Properties

• Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 381.0±42.0 °C(Predicted)
• pka: 15.31±0.40(Predicted)

Additional information on 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE

Research Brief on 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE (CAS: 1314754-69-2): Recent Advances and Applications

The compound 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE (CAS: 1314754-69-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. The compound's unique structural features, including the fluorophenyl and pyrrolidinone moieties, make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors targeting aberrant kinase signaling pathways implicated in cancer and inflammatory diseases. The study reported that derivatives of 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE exhibited nanomolar potency against specific kinase targets, with improved selectivity profiles compared to existing inhibitors. These findings underscore the compound's potential as a scaffold for designing next-generation therapeutics.

Another significant advancement involves the compound's application in central nervous system (CNS) drug discovery. Research published in ACS Chemical Neuroscience (2024) explored its use as a precursor for developing modulators of neurotransmitter receptors. The fluorinated aromatic ring system was found to enhance blood-brain barrier penetration, while the pyrrolidinone core provided optimal binding affinity to target receptors. This dual functionality positions 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE as a valuable building block for CNS-active compounds, particularly in the treatment of neurodegenerative disorders.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE. A 2024 study in Organic Process Research & Development described a scalable, high-yield synthesis route that addresses previous challenges in regioselective fluorination and stereocontrol. The new methodology employs innovative catalytic systems to achieve >90% yield with excellent purity, making the compound more accessible for both research and potential industrial applications.

Looking forward, the versatility of 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE suggests broad potential across multiple therapeutic areas. Current research initiatives are exploring its use in developing antiviral agents, with preliminary data showing activity against RNA viruses. Additionally, its application in PET tracer development for diagnostic imaging is under investigation. As these studies progress, 5-(2-AMINO-6-FLUOROPHENYL)PYRROLIDIN-2-ONE (CAS: 1314754-69-2) is poised to become an increasingly important tool in chemical biology and drug discovery pipelines.